Cas no 2305148-97-2 (benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate)

Benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate is a chiral sulfonyl fluoride derivative with applications in organic synthesis and medicinal chemistry. Its key structural features include a fluorosulfonyl group, which enhances reactivity as an electrophile, and a carbamate-protected amine, offering stability while allowing selective deprotection. The (R)-configuration at the propan-2-yl center ensures stereochemical control in asymmetric synthesis. This compound is particularly valuable in peptide modification and protease inhibitor development due to its ability to form stable covalent adducts with nucleophilic residues. Its balanced reactivity and stability make it a useful intermediate for constructing complex molecules with defined stereochemistry. The benzyloxycarbonyl (Cbz) group provides orthogonal protection compatibility in multi-step syntheses.
benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate structure
2305148-97-2 structure
Product Name:benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate
CAS No:2305148-97-2
MF:C11H14FNO4S
MW:275.296565532684
CID:6602753
PubChem ID:139015625
Update Time:2025-10-24

benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Z3492356271
    • benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate
    • EN300-6745313
    • 2305148-97-2
    • Inchi: 1S/C11H14FNO4S/c1-9(8-18(12,15)16)13-11(14)17-7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14)/t9-/m1/s1
    • InChI Key: WULYPZWRNSWJFH-SECBINFHSA-N
    • SMILES: S(C[C@@H](C)NC(=O)OCC1C=CC=CC=1)(=O)(=O)F

Computed Properties

  • Exact Mass: 275.06275726g/mol
  • Monoisotopic Mass: 275.06275726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 80.8Ų

benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate Pricemore >>

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Additional information on benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate

Comprehensive Overview of Benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate (CAS No. 2305148-97-2)

Benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate (CAS No. 2305148-97-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorosulfonyl and carbamate functional groups, is often explored for its potential applications in drug development and biochemical studies. The stereochemistry at the (2R) position further enhances its relevance in enantioselective synthesis, making it a valuable intermediate for researchers.

The growing interest in benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate can be attributed to its structural versatility and its role in the synthesis of bioactive molecules. Recent trends in pharmaceutical research highlight the demand for fluorinated compounds, as they often exhibit improved metabolic stability and bioavailability. This aligns with the broader industry focus on fluorosulfonyl-containing molecules, which are frequently used in the design of enzyme inhibitors and receptor modulators. Researchers are particularly intrigued by the compound's potential in protease inhibition and targeted drug delivery systems.

One of the most frequently searched questions related to CAS No. 2305148-97-2 is its synthetic route and purification methods. The compound is typically synthesized through a multi-step process involving the introduction of the fluorosulfonyl group to a chiral propan-2-yl backbone, followed by carbamate formation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and correct stereochemical configuration. These methods are critical for maintaining the compound's integrity, especially in applications requiring high enantiomeric excess.

Another area of interest is the compound's stability under various conditions. Studies have shown that benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate exhibits remarkable stability in anhydrous environments but may degrade in the presence of moisture or strong bases. This property is essential for researchers working on long-term storage or formulation development. Additionally, the compound's compatibility with common organic solvents makes it a practical choice for laboratory-scale reactions and industrial applications alike.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of synthetic intermediates. Benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate has been evaluated for its biodegradability and toxicity profile, with preliminary data suggesting it poses minimal environmental risks when handled responsibly. This aligns with the broader shift toward sustainable chemical practices and the adoption of eco-friendly reagents in pharmaceutical manufacturing.

The compound's potential applications extend beyond traditional drug discovery. Recent studies have explored its use in material science, particularly in the development of polymeric coatings and advanced composites. The fluorosulfonyl group contributes to enhanced thermal stability and chemical resistance, making it a candidate for high-performance materials. This interdisciplinary relevance underscores the importance of CAS No. 2305148-97-2 in both academic and industrial settings.

For researchers seeking detailed analytical data, benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate has been characterized using mass spectrometry and infrared spectroscopy, with spectral libraries available for reference. These resources are invaluable for quality control and structural confirmation, ensuring reproducibility across studies. The compound's melting point, solubility, and partition coefficient have also been documented, providing a comprehensive physicochemical profile.

As the demand for chiral building blocks continues to rise, benzyl N-[(2R)-1-(fluorosulfonyl)propan-2-yl]carbamate stands out as a promising candidate. Its combination of stereochemical purity and functional group diversity makes it a versatile tool for synthetic chemists. Future research directions may include its incorporation into peptide mimetics or small-molecule therapeutics, further expanding its utility in life sciences.

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